Cas no 1351821-08-3 (1-(2,4-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2,4-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1351821-08-3
• MF: C₁₀H₇F₂N₃O₂
• MW: 239.178288698196
• CID: 5574049
• Update Time: 2025-06-11

1-(2,4-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H7F2N3O2/c11-7-2-1-6(8(12)3-7)4-15-5-9(10(16)17)13-14-15/h1-3,5H,4H2,(H,16,17)
• InChI Key： IJJHBOIWBJWGHW-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CN(N=N1)CC1C=CC(=CC=1F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,4-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(2,4-Difluorobenzyl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

1-(2,4-Difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid is a compound with the CAS number 1351821-08-3, representing a unique structure that combines a triazole ring with a carboxylic acid group and a fluorinated benzyl substituent. This compound has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceuticals and materials science. The molecule's structure is characterized by a triazole ring system, which is known for its stability and versatility in chemical reactions.

The triazole moiety in this compound plays a crucial role in its reactivity and functionality. Triazoles are five-membered aromatic heterocycles containing three nitrogen atoms and two carbon atoms. In this case, the triazole ring is substituted with a carboxylic acid group at the 4-position and a 2,4-difluorobenzyl group at the 1-position. The presence of fluorine atoms on the benzyl ring introduces additional electronic effects and enhances the compound's stability and bioavailability.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their unique pharmacokinetic properties. The 2,4-difluorobenzyl substituent in this compound contributes to its lipophilicity and metabolic stability, making it an attractive candidate for drug development. Furthermore, the carboxylic acid group provides opportunities for further functionalization through esterification or amidation reactions, enabling the creation of derivatives with tailored properties.

The synthesis of 1-(2,4-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid typically involves a combination of click chemistry and traditional organic synthesis techniques. The use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring with high efficiency and selectivity. Researchers have also explored alternative methods to optimize the reaction conditions and improve the overall yield of the compound.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a building block for more complex molecules makes it valuable in medicinal chemistry. For instance, derivatives of this compound have been investigated as potential inhibitors of various enzymes and receptors involved in disease pathways such as cancer and inflammation.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its interactions with biological targets at the atomic level, aiding in the design of more potent and selective analogs.

In conclusion, 1-(2,4-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1351821-08-3) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structure and functional groups make it an ideal candidate for exploring new therapeutic strategies while leveraging cutting-edge chemical technologies.